Cas no 1938854-09-1 (rac-(3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: rac-(3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1938854-09-1
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• MDL: MFCD29041137
• CID: 5192400
• PubChem ID: 121552571
• Update Time: 2025-05-26

rac-(3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2235790649
• (3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride
• (3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride
• rac-(3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD29041137
• Inchi： 1S/C7H10F3NO2.ClH/c1-11-2-4(6(12)13)5(3-11)7(8,9)10;/h4-5H,2-3H2,1H3,(H,12,13);1H/t4-,5-;/m0./s1
• InChI Key： SGUTUAQFNYQGNB-FHAQVOQBSA-N
• SMILES： Cl.FC([C@H]1CN(C)C[C@@H]1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 40.5

rac-(3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on rac-(3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

Professional Introduction to Rac-(3R,4R)-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1938854-09-1)

Rac-(3R,4R-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1938854-09-1, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a trifluoromethyl group and a pyrrolidine core makes it an intriguing candidate for further exploration in synthetic chemistry and medicinal biology.

The< b>trifluoromethyl group is a key feature of this molecule, contributing to its lipophilicity and metabolic stability. These attributes are highly valued in pharmaceutical design, as they can enhance the bioavailability and duration of action of potential drug candidates. Additionally, the< b>pyrrolidine scaffold is known for its versatility in forming complex molecular structures, making it a preferred choice for the development of bioactive compounds.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting neurological and inflammatory disorders. Rac-(3R,4R-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride) has emerged as a promising candidate in this area due to its ability to modulate key biological pathways. Studies have indicated that this compound may exhibit inhibitory effects on enzymes and receptors involved in pain signaling and neuroinflammation. These findings have opened up new avenues for the treatment of chronic pain conditions and neurodegenerative diseases.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations. This property is particularly advantageous for drug delivery systems that require high solubility and bioavailability. Furthermore, the chiral center at the 3R and 4R positions contributes to the compound's stereochemical diversity, allowing for the exploration of enantiomer-specific effects. Such stereochemical specificity is crucial in pharmaceutical development, as it can significantly influence the efficacy and safety profiles of drug candidates.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of Rac-(3R,4R-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride) with biological targets with greater accuracy. These computational studies have provided valuable insights into the compound's mechanism of action, helping to guide the design of more effective derivatives. Additionally, high-throughput screening techniques have been employed to identify potential lead compounds based on their structural similarity to known bioactive molecules.

The synthesis of Rac-(3R,4R-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride) involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Recent innovations in synthetic methodologies have improved the efficiency and scalability of its production. For instance, asymmetric hydrogenation techniques have been utilized to achieve high enantiomeric purity, ensuring that the final product meets stringent pharmaceutical standards.

Ongoing clinical trials are evaluating the therapeutic potential of derivatives inspired by Rac-(3R,4R-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride). These trials aim to assess its efficacy in treating conditions such as neuropathic pain and rheumatoid arthritis. Preliminary results have shown encouraging signs of activity, suggesting that this compound class may offer novel treatment options for patients suffering from these debilitating disorders.

The growing interest in this compound underscores its importance as a building block for future drug discovery efforts. Researchers are exploring various modifications to its structure to enhance its pharmacological properties further. For example, incorporating additional functional groups or exploring different stereochemical configurations could lead to more potent and selective therapeutic agents.

In conclusion, Rac-(3R,4R-1-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.